methyl 3-(aminomethyl)-4-methylbenzoate hydrochloride
Overview
Description
Methyl 3-(aminomethyl)-4-methylbenzoate hydrochloride (MAMMBHCl) is an organic compound that is used in laboratory experiments and scientific research. It is a colorless crystalline solid that is soluble in water and alcohols. It is a derivative of benzoic acid and is used in a variety of applications, including in the synthesis of drugs and other compounds, as a reagent in chemical reactions, and as a catalyst in biochemical reactions. MAMMBHCl has a wide range of applications in the scientific and medical fields, and it is a useful compound for researchers and chemists.
Mechanism of Action
Methyl 3-(aminomethyl)-4-methylbenzoate hydrochloride acts as a catalyst in biochemical reactions. It is a proton donor and can facilitate the transfer of protons from one molecule to another. It can also act as an electron transfer agent, allowing electrons to be transferred between molecules. This allows for the formation of new compounds and the modification of existing compounds.
Biochemical and Physiological Effects
methyl 3-(aminomethyl)-4-methylbenzoate hydrochloride has a wide range of effects on biochemical and physiological processes. It can act as a catalyst in biochemical reactions, allowing for the formation of new compounds and the modification of existing compounds. It can also act as an electron transfer agent, allowing electrons to be transferred between molecules. This allows for the formation of new compounds and the modification of existing compounds. It can also affect the activity of enzymes, which can have a wide range of effects on biochemical and physiological processes.
Advantages and Limitations for Lab Experiments
Methyl 3-(aminomethyl)-4-methylbenzoate hydrochloride has several advantages for use in laboratory experiments. It is a relatively inexpensive compound, and it is easy to synthesize in the laboratory. It is also relatively stable, making it suitable for use in a variety of experiments. The main limitation of methyl 3-(aminomethyl)-4-methylbenzoate hydrochloride is that it is not very soluble in water, making it difficult to use in aqueous solutions.
Future Directions
Methyl 3-(aminomethyl)-4-methylbenzoate hydrochloride has many potential applications in the future. It could be used to synthesize new drugs and other compounds, as well as to catalyze biochemical reactions. It could also be used in the development of new analytical techniques, such as mass spectrometry and nuclear magnetic resonance spectroscopy. Additionally, it could be used in the development of new sensors and biosensors. Finally, it could be used to study the effects of environmental pollutants on biochemical and physiological processes.
Synthesis Methods
Methyl 3-(aminomethyl)-4-methylbenzoate hydrochloride can be synthesized from benzoic acid, ammonia, and hydrochloric acid. The reaction is carried out in a polar solvent such as methanol, and the product is isolated by crystallization. The reaction is exothermic and the reaction mixture should be cooled to prevent the formation of unwanted byproducts.
Scientific Research Applications
Methyl 3-(aminomethyl)-4-methylbenzoate hydrochloride has a wide range of applications in scientific research. It is used in the synthesis of drugs, as a reagent in chemical reactions, and as a catalyst in biochemical reactions. It is also used in the synthesis of other compounds, such as vitamins and hormones. It is an important compound for the study of organic chemistry and biochemistry.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 3-(aminomethyl)-4-methylbenzoate hydrochloride involves the reaction of 3-(chloromethyl)-4-methylbenzoic acid with methylamine followed by hydrochloric acid treatment to obtain the final product.", "Starting Materials": [ "3-(chloromethyl)-4-methylbenzoic acid", "methylamine", "hydrochloric acid" ], "Reaction": [ "Step 1: Dissolve 3-(chloromethyl)-4-methylbenzoic acid in a suitable solvent such as dichloromethane.", "Step 2: Add an excess of methylamine to the reaction mixture and stir at room temperature for several hours.", "Step 3: Quench the reaction by adding hydrochloric acid to the mixture.", "Step 4: Extract the product with a suitable solvent such as ethyl acetate.", "Step 5: Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent to obtain the crude product.", "Step 6: Purify the product by recrystallization from a suitable solvent such as ethanol to obtain the final product, methyl 3-(aminomethyl)-4-methylbenzoate hydrochloride." ] } | |
CAS RN |
1809064-97-8 |
Product Name |
methyl 3-(aminomethyl)-4-methylbenzoate hydrochloride |
Molecular Formula |
C10H14ClNO2 |
Molecular Weight |
215.7 |
Purity |
95 |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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